Cas no 1000313-00-7 (1-Tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate)

• Product Name: 1-Tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate
• CAS No: 1000313-00-7
• MF: C₁₁H₁₇F₂NO₄
• MW: 265.253790616989
• MDL: MFCD09263325
• CID: 2861126
• PubChem ID: 53401926
• Update Time: 2025-06-08

1-Tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate
• AT19459
• PB27589
• SB20855
• VC30688
• SY017434
• BOC-4,4-DIFLUORO-L-PROLINEMETHYLESTER
• Z1675167174
• methyl 1-(tert-butoxycarbonyl)-4,4-difluoropyrrolidine-2-carboxylate
• 1-(TERT-BUTYL) 2-METHYL 4,4-DIFLUOROPYRROLIDINE-1,2-DICARBOXYLATE
• 1-O-tert-butyl 2-O-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate
• 4,4-Difluoro-pyrrolidine-1,2-dicarboxylic acid 1-t
• 1-Tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate

• MDL： MFCD09263325
• Inchi： 1S/C11H17F2NO4/c1-10(2,3)18-9(16)14-6-11(12,13)5-7(14)8(15)17-4/h7H,5-6H2,1-4H3
• InChI Key： RQDZKOOUQIDZOG-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)C(C(=O)OC)C1)F

Computed Properties

• Exact Mass: 265.112564g/mol
• Monoisotopic Mass: 265.112564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8
• Molecular Weight: 265.25g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate

Introduction to 1-Tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate (CAS No. 1000313-00-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-Tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1000313-00-7, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique molecular architecture and promising pharmacological properties. This compound belongs to the pyrrolidine class of molecules, which are well-documented for their diverse biological activities and utility as pharmacophores in drug discovery. The presence of multiple functional groups, including two carboxylate moieties, a tert-butyl group, a methyl group, and two fluorine atoms, contributes to its complex reactivity and potential therapeutic applications.

The tert-butyl group in the molecular structure enhances the lipophilicity of the compound, making it more soluble in organic solvents and facilitating its interaction with biological targets. This feature is particularly valuable in medicinal chemistry, where solubility is a critical factor in drug design. Additionally, the methyl group at the 2-position of the pyrrolidine ring introduces steric hindrance, which can modulate binding interactions with biological receptors. The carboxylate groups at the 1 and 2 positions provide opportunities for further derivatization, enabling the synthesis of analogs with tailored biological activities. The difluoropyrrolidine core is a key feature that distinguishes this compound from other pyrrolidine derivatives, as fluorine atoms are known to enhance metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate as a lead compound for developing novel therapeutic agents. Studies have demonstrated that this compound exhibits inhibitory activity against various enzymatic targets relevant to inflammatory diseases and cancer. For instance, preliminary computational studies suggest that it may interact with cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation. The fluorine atoms in the molecule are predicted to enhance binding affinity by increasing electrostatic interactions with key residues in the active site of COX-2.

The carboxylate groups of this compound also make it a versatile scaffold for further chemical modifications. Researchers have explored strategies to attach various bioactive moieties to these functional groups, resulting in derivatives with enhanced pharmacological properties. For example, linking small organic molecules or peptides to the carboxylate groups can alter the compound's bioavailability and target specificity. Such modifications are crucial for optimizing drug candidates for clinical development.

In addition to its potential as an anti-inflammatory agent, 1-tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate has shown promise in preclinical studies as a modulator of immune responses. The unique combination of functional groups in its structure allows it to interact with multiple signaling pathways involved in immune regulation. Specifically, it has been observed to influence the activity of Janus kinases (JAKs), which are central mediators of cytokine signaling in immune cells. By modulating JAK activity, this compound may have therapeutic applications in autoimmune diseases and chronic inflammation.

The synthesis of 1-tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters requires careful control during synthesis to ensure high enantiomeric purity. Advanced synthetic techniques such as asymmetric catalysis and chiral auxiliary strategies have been employed to achieve this goal. Additionally, the incorporation of fluorine atoms necessitates specialized synthetic methodologies to ensure regioselectivity and high yields.

The growing interest in fluorinated heterocycles has driven innovation in synthetic approaches for compounds like 1-tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate. Recent developments in transition-metal-catalyzed reactions have enabled efficient introduction of fluorine atoms into complex molecular frameworks. These advancements have not only simplified synthetic routes but also improved scalability for potential industrial applications.

From a regulatory perspective, 1-Tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate (CAS No. 1000313-00-7) is classified as a research chemical intended for laboratory use only. It does not fall under any restricted categories such as hazardous materials or controlled substances under current international regulations. This classification ensures that researchers can explore its potential applications without unnecessary regulatory hurdles.

The future prospects for this compound are promising given its unique structural features and biological activities. Ongoing research aims to further elucidate its mechanism of action and identify additional therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel derivatives based on this scaffold.

In conclusion,1-Tert-butyl 2-methyl 4,4-difluoropyrrolidine-1,2-dicarboxylate represents a significant advancement in medicinal chemistry due to its complex molecular architecture and multifaceted biological activities. Its potential as a lead compound for drug discovery underscores the importance of fluorinated heterocycles in modern pharmaceutical research. As synthetic methodologies continue to evolve，this compound will remain at the forefront of efforts to develop innovative therapeutic agents for treating various human diseases.